The afterglow of carbon dots shining in inorganic matrices

Materials Horizons Pub Date: 2023-10-05 DOI: 10.1039/D3MH01034A

Abstract

Carbon dots (CDs) are a new type of quasi-spherical and zero-dimension carbon nanomaterial with a diameter less than 10 nm. They exhibit a broad absorption spanning from the ultraviolet (UV) to visible light regions and inspire growing interests due to their excellent performance. In recent years, it was identified that the CDs embedded in various inorganic matrices (IMs) can effectively activate afterglow emission by suppressing the nonradiative transitions of molecules and protecting the triplet excitons of CDs, which hold broad application prospects. Herein, recent advances in CDs@IMs are reviewed in detail, and the interaction and luminescence mechanisms between CDs and IMs are also summarized. We highlight the synthetic strategies of constructing composites and the roles of IMs in facilitating the applications of CDs in diverse areas. Finally, some directions and challenges of future research in this field are proposed.

Graphical abstract: The afterglow of carbon dots shining in inorganic matrices
The afterglow of carbon dots shining in inorganic matrices
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